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Compound of Interest

Compound Name: ATI22-107

Cat. No.: B1667671

Disclaimer: The following information pertains to ATI 22™ Alloy, a nickel-chromium-
molybdenum-tungsten alloy designated as UNS N06022. Initial searches for "ATI22-107" did
not yield a specific chemical compound relevant to drug development. The information
presented here is based on the available data for the similarly named industrial alloy and is
structured to meet the format of the user's request for a technical guide.

This guide provides a comprehensive overview of the chemical composition, physical and
mechanical properties, corrosion resistance, and processing of ATl 22™ alloy for researchers,
scientists, and engineers.

Introduction

ATI 22™ alloy, also known as Alloy 22 or by its UNS designation N06022, is a highly versatile
nickel-chromium-molybdenum-tungsten alloy.[1][2][3] It is renowned for its exceptional
resistance to a wide range of corrosive environments, both oxidizing and reducing.[2][4] This
makes it a suitable material for applications in aggressive chemical processing, pollution
control, pulp and paper, and waste treatment industries.[2][4][5] The alloy's high chromium
content provides excellent resistance to oxidizing media, while the molybdenum and tungsten
content confer strong resistance to reducing media.[2]

Chemical Composition

The nominal chemical composition of ATl 22™ alloy is provided in the table below. The precise
composition can vary slightly between different product forms and specifications.
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Element Typical Composition (%) UNS N06022 Range (%)
Nickel (Ni) Balance (approx. 56-60) Balance
Chromium (Cr) 21.50 20.0-225
Molybdenum (Mo) 13.30 12.5-14.5
Tungsten (W) 3.0 25-35
Iron (Fe) 3.0-4.0 2.0-6.0
Cobalt (Co) <25 2.5 max
Vanadium (V) <0.35 0.35 max
Manganese (Mn) <0.50 0.50 max
Silicon (Si) 0.03 0.08 max
Carbon (C) <0.010 0.015 max
Sulfur (S) 0.001 0.02 max
Phosphorus (P) - 0.02 max

Data sourced from multiple references.[2][3][4][6]

Physical and Mechanical Properties

The physical and mechanical properties of ATl 22™ alloy in the annealed condition are
summarized in the tables below. These properties make it a robust material for demanding
applications.

Table 3.1: Physical Properties
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Property Value

Density 8.69 g/cm3 (0.314 Ibs/in3)[3]
Melting Point 1400°C (2550°F)[3]
Modulus of Elasticity (Tension) 206 GPa (29.9 x 103 ksi)[3]
Thermal Conductivity (at 21°C) 10.1 W/im-K[3]

Mean Coefficient of Thermal Expansion (20-

12.4 pm/m-°C (6.9 x 10=° in/in/°F)[3]
100°C)

Table 3.2: Mechanical Properties at Room Temperature (Annealed Condition)

Property Value

Ultimate Tensile Strength 690 MPa min (100 ksi min)[3][7]
Yield Strength (0.2% offset) 310 MPa min (45 ksi min)[3][7]
Elongation 45% min[3][7]

Hardness Rockwell B 100 max (aim)[3]

Corrosion Resistance

ATI 22™ alloy exhibits outstanding resistance to various corrosive media, including:

o Oxidizing and reducing acids: It shows excellent resistance to both oxidizing and reducing
acid environments, as well as those containing mixed acids.[1][2]

 Pitting and crevice corrosion: The alloy is particularly useful for its resistance to pitting and
crevice corrosion in acid-halide environments.[1]

» Stress corrosion cracking: It has a high resistance to stress corrosion cracking.[4]

The combination of its constituent elements provides a synergistic effect, leading to its superior
corrosion performance.
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Factors Contributing to Corrosion Resistance of ATl 22™ Alloy
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Factors contributing to the corrosion resistance of ATI 22™ alloy.

Experimental Protocols

5.1 Corrosion Testing

Standardized tests are used to evaluate the corrosion resistance of ATI 22™ alloy.
5.1.1 Pitting and Crevice Corrosion Resistance (ASTM G48)

* Objective: To determine the resistance of the alloy to pitting and crevice corrosion.

* Method A (Pitting): Test specimens are immersed in a 6% ferric chloride solution for a
specified period (typically 72 hours) at a constant temperature. The specimens are then
examined for pitting.

* Method B (Crevice): A crevice is created on the specimen using a crevice-former. The
assembly is then exposed to the same ferric chloride solution as in Method A. The specimen
is inspected for crevice corrosion.
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5.1.2 Intergranular Corrosion Resistance (ASTM G28)

» Objective: To assess the susceptibility of the alloy to intergranular corrosion.

o Method A: A specimen is boiled in a solution of ferric sulfate and sulfuric acid for a specified
time. The corrosion rate is determined by weight loss.

o Method B: A specimen is boiled in a solution of copper-copper sulfate and sulfuric acid. After
exposure, the specimen is bent and examined for cracking, which indicates intergranular
attack.

Workflow for Corrosion Testing of ATl 22™ Alloy
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A generalized workflow for corrosion testing of ATI 22™ alloy.

5.2 Fabrication and Welding
ATI 22™ alloy can be fabricated using standard procedures for nickel-based alloys.

o Welding: The alloy is readily weldable using gas tungsten arc welding (GTAW), gas metal arc
welding (GMAW), and shielded metal arc welding (SMAW).[4] Matching filler metals are
typically used.[4]

o Heat Treatment: Solution annealing is performed in the temperature range of 1121-1149°C
(2050-2100°F) followed by a rapid quench to prevent the formation of detrimental phases.

Applications

The unique properties of ATl 22™ alloy make it suitable for a wide range of applications,
including:

» Flue-gas desulfurization systems[4]

» Chemical and petrochemical processing equipment[2][4]
e Pulp and paper industry (e.g., bleaching plants)[4]

» Waste incinerators[2][4]

o Pharmaceutical production equipment[2][4]

e Nuclear fuel reprocessing[1][2]
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Material Selection Logic for Corrosive Environments

Start: Define Application
Environment

Corrosive Environment Type?

Oxidizing

Primarily Oxidizing Primarily Reducing
(e.g., Nitric Acid, Wet Chlorine) (e.g., Sulfuric, Hydrochloric Acid)

Mixed or Fluctuating
(Oxidizing and Reducing)

Presence of Halides
(e.g., Chlorides)?

High Risk of Pitting
& Crevice Corrosion

N\

Risk of Stress
Corrosion Cracking?

Consider Other Alloys
(e.g., Stainless Steels,
other Ni-alloys)

Consider ATl 22™ Alloy
(UNS N06022)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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